Cas no 875573-67-4 ((7a,17b)-7-(9-Bromononyl)estra-1,3,5(10)-triene-3,17-diol)

• Product Name: (7a,17b)-7-(9-Bromononyl)estra-1,3,5(10)-triene-3,17-diol
• CAS No: 875573-67-4
• MF: C₂₇H₄₁BrO₂
• MW: 477.517247915268
• MDL: MFCD16038540
• CID: 821987
• PubChem ID: 71463695
• Update Time: 2025-10-29

(7a,17b)-7-(9-Bromononyl)estra-1,3,5(10)-triene-3,17-diol Chemical and Physical Properties

Names and Identifiers

• (7a,17b)-7-(9-Bromononyl)estra-1,3,5(10)-triene-3,17-diol
• (7α,17β)-7-(9-bromononyl)estra-1,3,5(10)-triene-3,17-diol
• C27H41BrO2
• PUBCHEM_71463695
• AK102346
• Z3481
• ST24034963
• 573B674
• (7R,8R,9S,13S
• (7α,17β)-7-(9-Bromononyl)estra-1,3,5(10)-triene-3,17-diol (ACI)
• AKOS016005516
• AC-31971
• CS-M3123
• (7R,8R,9S,13S,14S,17S)-7-(9-bromononyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• DTXSID00855653
• MFCD16038540
• 875573-67-4
• F12068
• A851335
• (7R,8R,9S,13S,14S,17S)-7-(9-bromononyl)-7,8,9,11,12,13,14,15,16,17-decahydro-13-methyl-6H-cyclopenta[a]phenanthrene-3,17-diol
• (7R,8R,9S,13S,14S,17S)-7-(9-Bromononyl)-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• DS-3814
• Estra-1,3,5(10)-triene-3,17-diol, 7-(9-bromononyl)-, (7a,17b)-
• (1S,3AS,3BR,4R,9BS,11AS)-4-(9-BROMONONYL)-11A-METHYL-1H,2H,3H,3AH,3BH,4H,5H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHRENE-1,7-DIOL

• MDL： MFCD16038540
• Inchi： 1S/C27H41BrO2/c1-27-15-14-23-22-11-10-21(29)18-20(22)17-19(26(23)24(27)12-13-25(27)30)9-7-5-3-2-4-6-8-16-28/h10-11,18-19,23-26,29-30H,2-9,12-17H2,1H3/t19-,23-,24+,25+,26-,27+/m1/s1
• InChI Key： ILWDBZWOZQESSY-NJGGNICLSA-N
• SMILES： C([C@@H]1CC2C=C(C=CC=2[C@H]2CC[C@@]3([C@@H](O)CC[C@H]3[C@H]12)C)O)CCCCCCCCBr

Computed Properties

• Exact Mass: 476.22899g/mol
• Monoisotopic Mass: 476.22899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.196
• Melting Point: No data available
• Boiling Point: 586.1±50.0 °C at 760 mmHg
• Flash Point: 308.3±30.1 °C
• PSA: 40.46000
• LogP: 7.35100
• Vapor Pressure: No data available

(7a,17b)-7-(9-Bromononyl)estra-1,3,5(10)-triene-3,17-diol Security Information

• Signal Word：Danger
• Hazard Statement： H360 (100%) H373 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H360 (100%) H373 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on (7a,17b)-7-(9-Bromononyl)estra-1,3,5(10)-triene-3,17-diol

The Comprehensive Overview of (7a,17b)-7-(9-Bromononyl)estra-1,3,5(10)-triene-3,17-diol (Cas No. 875573-67-4)

(7a,17b)-7-(9-Bromononyl)estra-1,3,5(10)-triene-3,17-diol, identified by the CAS registry number 875573-67-4, is a complex organic compound with a unique stereochemical configuration and functional groups that make it a subject of interest in various scientific disciplines. This compound belongs to the class of estra-trienes with diol functionality and a brominated substituent at the 9-position of the nonyl group. Its structure is characterized by a rigid framework with multiple double bonds and hydroxyl groups, which contribute to its potential biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving cross-coupling reactions and stereoselective syntheses. The incorporation of the bromine atom at the 9-position of the nonyl chain introduces unique electronic properties and enhances its reactivity in various biochemical environments. This makes it a promising candidate for exploring its role in hormone signaling pathways and other cellular processes.

Research studies have highlighted the potential of (7a,17b)-7-(9-Bromononyl)estra-1,3,5(10)-triene-3,17-diol as a ligand for nuclear receptors involved in lipid metabolism and inflammation. The compound's ability to modulate receptor activity has been extensively studied using techniques such as X-ray crystallography and molecular docking simulations. These studies provide insights into its binding affinity and selectivity towards specific receptor isoforms.

In addition to its biological implications, this compound has also been explored for its applications in materials science. Its rigid structure and functional groups make it a potential candidate for constructing supramolecular assemblies or as a building block in polymer chemistry. Recent experiments have demonstrated its ability to form self-assembled monolayers on various substrates, which could be utilized in sensor technologies or drug delivery systems.

The stereochemistry of (7a,17b)-configuration plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability. Studies have shown that the (7a) configuration enhances its solubility in lipid-rich environments, while the (17b) configuration influences its metabolic stability. These findings underscore the importance of stereochemical control during synthesis to optimize therapeutic outcomes.

Moreover, computational modeling has been employed to predict the compound's interactions with enzymes involved in detoxification pathways. These models suggest that it undergoes phase I metabolism via cytochrome P450 enzymes but exhibits reduced susceptibility to phase II conjugation due to steric hindrance around reactive sites.

In conclusion, (Cas No. 875573-67-4) represents a versatile molecule with diverse applications across multiple fields of science. Its unique structural features and stereochemical properties make it an invaluable tool for advancing our understanding of complex biological systems while offering innovative solutions in material science and drug development.